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Cat. No.: B3423779

An In-depth Technical Guide to 2-Methoxy-4-vinylphenol: Discovery, History, and Core
Technical Data

Executive Summary

2-Methoxy-4-vinylphenol (MVP), also known as 4-vinylguaiacol, is a naturally occurring
aromatic compound of significant interest to the flavor, fragrance, pharmaceutical, and polymer
industries. Initially identified as a key contributor to the characteristic aromas of various foods
and beverages, its origins are primarily traced to the microbial decarboxylation of ferulic acid, a
common constituent of plant cell walls. This technical guide provides a comprehensive
overview of the discovery and history of MVP, its natural occurrence and biosynthesis,
established methods for its chemical synthesis, and its key physicochemical and biological
properties. Detailed experimental protocols and structured data tables are presented to support
researchers, scientists, and drug development professionals in their work with this versatile
molecule.

Introduction

2-Methoxy-4-vinylphenol (CoH1002) is a substituted phenol that imparts spicy, clove-like, and
sometimes smoky or medicinal aromas.[1] Its presence is a defining characteristic in many
fermented products, including certain beers, wines, and soy sauce.[2][3] Beyond its role as a
flavor and fragrance compound, MVP has garnered attention for its diverse biological activities
and its potential as a bio-based monomer for polymer synthesis.[4][5] This guide delves into the
core technical aspects of MVP, from its historical identification to its modern applications.
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Discovery and History

The definitive first synthesis or isolation of 2-methoxy-4-vinylphenol is not clearly documented
in a single seminal publication. Its history is intrinsically linked to the study of natural products
and the chemical investigation of flavors and aromas that began in the 19th and early 20th
centuries. The parent compound, guaiacol, was first isolated in 1826 from wood creosote.[6]
The discovery of MVP likely emerged from the analytical characterization of essential oils and
fermented beverages where it is naturally present.

The scientific understanding of MVP's origin significantly advanced with the study of ferulic acid
metabolism in microorganisms. It was observed that certain yeasts and bacteria could
transform ferulic acid, a widespread phenolic acid in plants, into 4-vinylguaiacol.[1][2] This
discovery was pivotal in explaining the characteristic clove-like flavor of German-style wheat
beers, which is produced by specific strains of Saccharomyces cerevisiae.[1]

The development of modern analytical techniques, such as gas chromatography-mass
spectrometry (GC-MS) and high-performance liquid chromatography (HPLC), in the mid-20th
century, was instrumental in definitively identifying and quantifying MVP in a wide array of
natural sources.[7] This solidified its importance in food chemistry and paved the way for more
targeted research into its synthesis and properties. While early chemical syntheses of related
vinylphenols were explored, the efficient and specific synthesis of MVP has been a more recent
focus, largely driven by the demand for nature-identical flavor compounds and bio-based
chemical feedstocks.[8][9]

Natural Occurrence and Biosynthesis

2-Methoxy-4-vinylphenol is found in a variety of natural sources, often as a product of
microbial activity. It is a well-known constituent of:

o Fermented Beverages: Notably present in German-style wheat beers (Weissbier), some
Belgian ales, and certain wines, where it is produced by yeast.[1][3]

e Foods: It contributes to the aroma of buckwheat, roasted coffee, and some soy sauces.[2]

» Essential Oils: Found in the essential oils of plants such as clove, nutmeg, and cinnamon,
though often in smaller quantities compared to other aromatic compounds.[6]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b3423779?utm_src=pdf-body
https://en.wikipedia.org/wiki/Guaiacol
https://pmc.ncbi.nlm.nih.gov/articles/PMC12264585/
https://en.wikipedia.org/wiki/2-Methoxy-4-vinylphenol
https://pmc.ncbi.nlm.nih.gov/articles/PMC12264585/
https://www.researchgate.net/figure/H-NMR-spectra-of-4-vinylguaiacol_fig3_12168216
https://2024.sci-hub.se/391/2c637caf4f645d862e66cd8e438ba041/simpson2005.pdf
https://www.researchgate.net/figure/The-most-efficient-approaches-for-the-synthesis-of-4-vinylphenols_fig2_360234848
https://www.benchchem.com/product/b3423779?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12264585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC92463/
https://en.wikipedia.org/wiki/2-Methoxy-4-vinylphenol
https://en.wikipedia.org/wiki/Guaiacol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The primary biosynthetic pathway for MVP in microorganisms is the enzymatic decarboxylation
of ferulic acid. This process is catalyzed by the enzyme ferulic acid decarboxylase (FDC).[10]

Caption: Biosynthesis of 2-Methoxy-4-vinylphenol from Ferulic Acid.

Chemical Synthesis

Several chemical synthesis routes for 2-methoxy-4-vinylphenol have been developed. A
common laboratory-scale synthesis involves the decarboxylation of ferulic acid. Other methods
start from more readily available precursors like vanillin.

Synthesis from Ferulic Acid

The thermal or catalyzed decarboxylation of ferulic acid is a straightforward method for
producing MVP.[9]

2-Methoxy-4-vinylphenol
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Caption: Chemical Synthesis of 2-Methoxy-4-vinylphenol from Ferulic Acid.

Synthesis from Vanillin

MVP can also be synthesized from vanillin through a Knoevenagel condensation with malonic
acid, followed by decarboxylation.[8]

Physicochemical Properties

A summary of the key physicochemical properties of 2-methoxy-4-vinylphenol is provided in
the table below.
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Property Value

Chemical Formula CoH1002

Molar Mass 150.17 g/mol

Appearance Colorless to pale yellow liquid
Odor Spicy, clove-like, smoky, medicinal
Boiling Point 269.35 °C

Flash Point 113 °C

CAS Number 7786-61-0

B Sparingly soluble in water; soluble in ethanol
Solubility d o
and oils

Analytical Characterization

The identification and quantification of 2-methoxy-4-vinylphenol are typically performed using
chromatographic and spectroscopic methods.
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Technique

Typical Observations

Gas Chromatography (GC)

Retention time is dependent on the column and

temperature program.

Mass Spectrometry (MS)

Molecular ion peak at m/z 150. Key fragment
ions at m/z 135, 107, and 77.

1H-NMR (Proton NMR)

Signals corresponding to the vinyl protons (&
~5.1-6.7 ppm), aromatic protons (& ~6.8-7.0
ppm), methoxy protons (6 ~3.9 ppm), and the
phenolic proton (variable, often around 5.6

ppm).[7]

B3C-NMR (Carbon NMR)

Signals for the vinyl carbons, aromatic carbons
(including those bonded to oxygen), and the

methoxy carbon.

Infrared (IR) Spectroscopy

Characteristic absorptions for the O-H stretch

(broad, ~3400 cm~1), C-H stretches (aromatic
and vinyl), C=C stretches (aromatic and vinyl),
and C-O stretches.

Ultraviolet (UV) Spectroscopy

Absorption maxima around 212 and 266 nm.

Experimental Protocols

Laboratory Synthesis of 2-Methoxy-4-vinylphenol from

Ferulic Acid

Objective: To synthesize 2-methoxy-4-vinylphenol via the thermal decarboxylation of ferulic

acid.

Materials:

« trans-Ferulic acid

e N,N-Dimethylformamide (DMF)

e Dichloromethane
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e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask, reflux condenser, heating mantle, separatory funnel, rotary evaporator

Procedure:

Dissolve ferulic acid in DMF in a round-bottom flask.

e Heat the solution to reflux under a nitrogen atmosphere for several hours.[9]

» Monitor the reaction progress by thin-layer chromatography (TLC).

» After completion, cool the reaction mixture to room temperature.

e Pour the mixture into water and extract with dichloromethane.

e Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel.

Extraction and Identification from a Natural Source (e.g.,
Wheat Beer)

Objective: To extract and identify 2-methoxy-4-vinylphenol from a commercial wheat beer.

Materials:

Wheat beer

Dichloromethane or diethyl ether

Anhydrous sodium sulfate

Gas chromatograph-mass spectrometer (GC-MS)
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Procedure:

Degas the beer by stirring or sonication.

Perform a liquid-liquid extraction of the beer with dichloromethane or diethyl ether.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Carefully concentrate the extract to a small volume.

Analyze the extract by GC-MS.

Identify 2-methoxy-4-vinylphenol by comparing its retention time and mass spectrum with
that of an authentic standard.

Biological Activities and Applications

2-Methoxy-4-vinylphenol exhibits a range of biological activities and has several industrial
applications.

Caption: Applications of 2-Methoxy-4-vinylphenol.

Flavor and Fragrance: Widely used as a flavoring agent in foods and beverages and as a
fragrance component in perfumes and cosmetics.[1][2]

e Pharmaceuticals: It has been investigated for its anti-inflammatory, antioxidant, and
anticancer properties.[11]

e Polymer Chemistry: MVP is a promising bio-based monomer for the synthesis of specialty
polymers.[4][5]

e Agrochemicals: It acts as a semiochemical (pheromone) for certain insects, such as the red
palm weevil.[2]

Conclusion

2-Methoxy-4-vinylphenol is a molecule with a rich history rooted in the study of natural
products and flavors. While its initial discovery is not pinpointed to a single event, its
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importance has grown with our ability to detect, synthesize, and characterize it. Today, it stands

as a significant compound at the intersection of food science, biotechnology, and green

chemistry. This guide has provided a foundational understanding of its discovery, synthesis,

and key technical data to aid in its further study and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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